Cas no 213552-47-7 (DriM-7-ene-11,12-diol acetonide)

DriM-7-ene-11,12-diol acetonide structure
213552-47-7 structure
Product Name:DriM-7-ene-11,12-diol acetonide
CAS No:213552-47-7
MF:C18H30O2
MW:278.429605960846
CID:837560
PubChem ID:91895461
Update Time:2025-04-19

DriM-7-ene-11,12-diol acetonide Chemical and Physical Properties

Names and Identifiers

    • DriM-7-ene-11,12-diol acetonide
    • (7aS,11aS,11bR)-1,5,7,7a,8,9,10,11,11a,11b-Decahydro-3,3,8,8,11a-pentamethylnaphtho[1,2-e][1,3]dioxepin
    • 213552-47-7
    • FS-9560
    • AKOS032961782
    • Naphtho[1,2-e][1,3]dioxepin, 1,5,7,7a,8,9,10,11,11a,11b-decahydro-3,3,8,8,11a-pentamethyl-, (7aS,11aS,11bR)-
    • (7aS,11aS,11bR)-3,3,8,8,11a-pentamethyl-1,5,7,7a,9,10,11,11b-octahydrobenzo[g][2,4]benzodioxepine
    • [ "" ]
    • Inchi: 1S/C18H30O2/c1-16(2)9-6-10-18(5)14-12-20-17(3,4)19-11-13(14)7-8-15(16)18/h7,14-15H,6,8-12H2,1-5H3/t14-,15-,18+/m0/s1
    • InChI Key: GTTSZASHZJQOCB-RLFYNMQTSA-N
    • SMILES: O1C(C)(C)OCC2=CC[C@H]3C(C)(C)CCC[C@]3(C)[C@H]2C1

Computed Properties

  • Exact Mass: 278.22500
  • Monoisotopic Mass: 278.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 347.1±35.0 °C at 760 mmHg
  • Flash Point: 178.4±21.5 °C
  • PSA: 18.46000
  • LogP: 4.54820
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

DriM-7-ene-11,12-diol acetonide Security Information

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